Cas no 21962-53-8 (3-formyl-4-methoxybenzonitrile)
3-Formyl-4-methoxybenzonitrile is a versatile aromatic compound featuring both formyl and nitrile functional groups on a methoxy-substituted benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and fine chemicals. The electron-withdrawing nitrile and formyl groups enhance reactivity in nucleophilic additions and condensations, while the methoxy group offers tunable electronic properties. This compound is well-suited for pharmaceutical and agrochemical applications, where its functional groups enable precise derivatization. High purity grades ensure consistent performance in sensitive reactions. Its stability under standard conditions and compatibility with common solvents further facilitate handling in laboratory and industrial settings.
21962-53-8 structure
Product Name:3-formyl-4-methoxybenzonitrile
CAS No:21962-53-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD13195275
CID:1405017
PubChem ID:329764475
Update Time:2025-06-08
3-formyl-4-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-formyl-4-methoxybenzonitrile
- 3-cyano6-methoxybenzaldehyde
- FT-0687018
- KB-43016
- 2-Methoxy-5-cyanobenzaldehyde
- 5-CYANO-2-METHOXY BENZALDEHYDE
- N-NITROSO METHYL UREA
- 5-Cyano-2-methoxybenzaldehyde
- A51135
- DTXSID90437124
- A851170
- SCHEMBL5221782
- 5-Cyano-2-methoxybenzaldehyde, 97%
- AS-60010
- CS-0374114
- AKOS006336183
- 3-formyl-4-methoxy-benzonitrile
- 21962-53-8
- MFCD13195275
- HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- 3-Formyl-4-methoxybenzonitrile;5-Cyano-2-methoxybenzaldehyde
-
- MDL： MFCD13195275
- Inchi： 1S/C9H7NO2/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,6H,1H3
- InChI Key： HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C#N)=CC=1C=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 115-120 °C
- Boiling Point: 281.9±20.0 ºC (760 Torr),
- Flash Point: 121.2±12.0 ºC,
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 50.09000
- LogP: 1.37938
- Sensitiveness: Air Sensitive
3-formyl-4-methoxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- HazardClass：6.1
- Storage Condition：2-8°C
3-formyl-4-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VN751-50mg |
3-formyl-4-methoxybenzonitrile |
21962-53-8 | 97% | 50mg |
￥267.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VN751-100mg |
3-formyl-4-methoxybenzonitrile |
21962-53-8 | 97% | 100mg |
￥472.0 | 2022-02-28 | |
| Alichem | A014000840-1g |
5-Cyano-2-methoxybenzaldehyde |
21962-53-8 | 95% | 1g |
$314.60 | 2023-09-02 | |
| abcr | AB542985-250 mg |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 250MG |
€127.00 | 2023-04-14 | ||
| abcr | AB542985-1 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 1g |
€297.00 | 2023-04-14 | ||
| abcr | AB542985-5 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 5g |
€807.00 | 2023-04-14 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 729426-500MG |
5-Cyano-2-methoxybenzaldehyde |
21962-53-8 | 500mg |
¥807.33 | 2023-11-26 | ||
| abcr | AB542985-10 g |
5-Cyano-2-methoxybenzaldehyde; . |
21962-53-8 | 10g |
€1,317.00 | 2023-04-14 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444784-100mg |
3-Formyl-4-methoxybenzonitrile |
21962-53-8 | 98% | 100mg |
￥144 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444784-250mg |
3-Formyl-4-methoxybenzonitrile |
21962-53-8 | 98% | 250mg |
￥193 | 2023-04-14 |
3-formyl-4-methoxybenzonitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
21962-53-8 (3-formyl-4-methoxybenzonitrile) Related Products
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- 162269-80-9(Benzonitrile, 3-formyl-4-(methoxymethoxy)-)
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